Cas no 644990-75-0 (Benzoic acid,4-amino-2-(2-methylpropoxy)-)

• Product Name: Benzoic acid,4-amino-2-(2-methylpropoxy)-
• CAS No: 644990-75-0
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD18826139
• CID: 500288
• PubChem ID: 64048902
• Update Time: 2025-07-01

Benzoic acid,4-amino-2-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2-(2-methylpropoxy)-
• Benzoicacid, 4-amino-2-isobutoxy- (5CI)
• Benzoic acid, 4-amino-2-isobutoxy- (5CI)
• AKOS013365635
• 644990-75-0
• 4-amino-2-(2-methylpropoxy)benzoic acid
• 4-Amino-2-isobutoxybenzoic acid
• A1-05449

• MDL： MFCD18826139
• Inchi： 1S/C11H15NO3/c1-7(2)6-15-10-5-8(12)3-4-9(10)11(13)14/h3-5,7H,6,12H2,1-2H3,(H,13,14)
• InChI Key： XMGRGGIUTGMJBS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1C(=O)O)N)CC(C)C

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• PSA: 72.55

Additional information on Benzoic acid,4-amino-2-(2-methylpropoxy)-

Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) (CAS No. 644990-75-0)

Benzoic Acid, 4-Amino-2-(2-Methylpropoxy), also known by its CAS number 644990-75-0, is a chemical compound with the molecular formula C11H15NO3. This compound belongs to the class of aromatic acids and is characterized by its unique substitution pattern on the benzene ring. The presence of an amino group (-NH2) at the 4-position and an isopropoxy group (-OCH(CH3)2) at the 2-position makes this compound a derivative of benzoic acid with distinct chemical properties.

Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) has been studied for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Recent research has focused on its role as a precursor in the synthesis of bioactive molecules. For instance, studies have explored its ability to act as a building block for developing novel antibiotics and anti-inflammatory agents. The compound's structure provides a versatile platform for further functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) typically involves multi-step organic reactions. One common approach includes the Friedel-Crafts acylation followed by nucleophilic substitution to introduce the amino and isopropoxy groups. Researchers have also investigated greener synthetic methods, such as using microwave-assisted synthesis or enzymatic catalysis, to improve yield and reduce environmental impact. These advancements highlight the compound's importance in modern organic chemistry.

In terms of physical properties, Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) is a white crystalline solid with a melting point of approximately 150°C. Its solubility in common solvents like water and ethanol has been characterized, making it suitable for various laboratory and industrial applications. The compound's stability under different conditions has also been evaluated, ensuring its safe handling and storage.

Recent studies have delved into the pharmacokinetic properties of Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) derivatives. Researchers have found that certain analogs exhibit promising bioavailability profiles, suggesting their potential as drug candidates. Additionally, computational modeling techniques have been employed to predict the compound's interactions with biological targets, further aiding in its application in drug discovery.

From an environmental perspective, the biodegradation of Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) has been studied to assess its ecological impact. Results indicate that under aerobic conditions, the compound undergoes microbial degradation within a reasonable timeframe, reducing concerns about long-term environmental persistence.

In conclusion, Benzoic Acid, 4-Amino-2-(2-Methylpropoxy) (CAS No. 644990-75-0) is a versatile compound with significant potential in multiple scientific domains. Its unique structure and favorable chemical properties make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound remains a valuable asset in both academic and industrial settings.